2-Amino-5-(6-quinolyl)-1,3,4-thiadiazole

• Molecular Formula: C11H8N4S
• Molecular Weight: 228.28 g/mol
• IUPAC Name: 5-quinolin-6-yl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C11H8N4S/c12-11-15-14-10(16-11)8-3-4-9-7(6-8)2-1-5-13-9/h1-6H,(H2,12,15)
• InChI Key: WLJRDDNLTCCTPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)C3=NN=C(S3)N)N=C1

Description

2-Amino-5-(6-quinolyl)-1,3,4-thiadiazole is a heterocyclic compound that contains a thiadiazole ring fused with a quinoline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-(6-quinolyl)-1,3,4-thiadiazole typically involves the cyclization of appropriate precursors. One common method is the reaction of 2-aminobenzonitrile with thiosemicarbazide under acidic conditions to form the thiadiazole ring. The reaction is usually carried out in the presence of a catalyst such as hydrochloric acid, and the mixture is heated to facilitate cyclization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-(6-quinolyl)-1,3,4-thiadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiadiazole ring to a more saturated form.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced thiadiazole derivatives.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-Amino-5-(6-quinolyl)-1,3,4-thiadiazole has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-Amino-5-(6-quinolyl)-1,3,4-thiadiazole involves its interaction with specific molecular targets. In medicinal applications, it may inhibit certain enzymes or receptors, leading to its therapeutic effects. The exact pathways can vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-5-(4-pyridyl)-1,3,4-thiadiazole
• 2-Amino-5-(2-pyridyl)-1,3,4-thiadiazole
• 2-Amino-5-(3-quinolyl)-1,3,4-thiadiazole

Uniqueness

2-Amino-5-(6-quinolyl)-1,3,4-thiadiazole is unique due to the presence of the quinoline moiety, which imparts specific electronic and steric properties. This uniqueness can influence its reactivity and interaction with biological targets, making it a valuable compound for various applications.